Cas no 60903-83-5 (Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-)

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- is a highly fluorinated aromatic compound characterized by its two reactive chloro-functional groups. The presence of tetrafluoro substitution enhances its thermal and chemical stability, making it suitable for applications requiring resistance to harsh conditions. The chloromethyl group provides a versatile site for further chemical modifications, enabling its use as an intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its electron-withdrawing fluorine atoms contribute to its low reactivity toward nucleophilic substitution, ensuring controlled functionalization. This compound is particularly valuable in the development of specialty chemicals where precise structural tuning is critical. Proper handling is advised due to its potential reactivity.
Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- structure
60903-83-5 structure
Product Name:Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-
CAS No:60903-83-5
MF:C7H2Cl2F4
MW:232.990394115448
CID:502317
Update Time:2026-04-29

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-
    • 1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluorobenzene
    • 4-CHLORO-2,3,5,6-TETRAFLUOROBENZYLCHLORIDE
    • 4-Chlor-2,3,5,6-tetrafluor-1-chlormethyl-benzol
    • 4-CHLORO-2,3,5,6-TETRAFLUORO-BENZYLCHLORIDE
    • C144

Computed Properties

  • Exact Mass: 231.94700

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.63520

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- Pricemore >>

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Additional information on Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-, also known by its CAS number 60903-83-5, is a highly fluorinated aromatic compound with a complex structure. This compound belongs to the class of chlorofluorobenzenes and is characterized by its unique substitution pattern. The molecule features a benzene ring with four fluorine atoms at positions 2, 3, 5, and 6. Additionally, it has a chlorine atom at position 1 and a chloromethyl group (-CH2Cl) at position 4. This combination of substituents imparts distinctive chemical properties to the compound.

The synthesis of Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- typically involves multi-step reactions. One common approach is the electrophilic substitution of benzene derivatives under controlled conditions. The introduction of fluorine atoms and chlorine substituents requires careful selection of reagents and reaction conditions to achieve the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better control over the product quality.

Chemical Properties

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- exhibits a high degree of chemical stability due to the electron-withdrawing effects of the fluorine atoms and chlorine substituents. These groups deactivate the benzene ring towards further electrophilic substitution reactions but enhance its reactivity in nucleophilic aromatic substitution under certain conditions. The presence of multiple electronegative atoms also contributes to its low solubility in polar solvents and high melting point.

The compound's chemical reactivity is further influenced by the chloromethyl group at position 4. This group can act as an electrophile in certain reactions or undergo nucleophilic attack depending on the reaction conditions. Recent studies have explored the use of this compound as an intermediate in the synthesis of advanced materials and pharmaceutical agents.

Physical Properties

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- has a melting point of approximately 78°C and a boiling point around 185°C under standard atmospheric pressure. Its density is about 1.7 g/cm³ at room temperature. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and chloroform.

The spectroscopic properties of this compound have been extensively studied using techniques such as UV-vis spectroscopy and nuclear magnetic resonance (NMR). These studies have provided insights into its electronic structure and molecular interactions. Recent research has focused on its application in fluorescence sensing due to its unique electronic properties.

Applications

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- finds applications in various fields due to its versatile structure. In materials science, it serves as an intermediate in the synthesis of high-performance polymers and coatings. Its ability to undergo nucleophilic aromatic substitution makes it valuable in organic synthesis for constructing complex molecules.

In pharmaceutical research,

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